Cas no 854137-67-0 (3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide)
3-(4-Methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a methyl group at the 4-position and a sulfanyl moiety at the 5-position, further functionalized with a propanamide side chain. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of both sulfhydryl and amide groups enhances its versatility as a building block for derivatization or as a ligand in coordination chemistry. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, making it valuable for the development of biologically active compounds or functional materials. The compound is typically characterized by high purity and stability under standard handling conditions.
854137-67-0 structure
Product Name:3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide
CAS No:854137-67-0
MF:C6H10N4OS
MW:186.234798908234
CID:844352
PubChem ID:4962560
Update Time:2025-05-27
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(5-MERCAPTO-4-METHYL-4H-1,2,4-TRIAZOL-3-YL)PROPANAMIDE
- J-510764
- EN300-13645
- 3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide
- AKOS009013395
- 854137-67-0
- Z90662857
- CS-0233836
- 3-(4-methyl-5-sulfanylidene-1H-1,2,4-triazol-3-yl)propanamide
- G76095
-
- MDL： MFCD07310998
- Inchi： 1S/C6H10N4OS/c1-10-5(3-2-4(7)11)8-9-6(10)12/h2-3H2,1H3,(H2,7,11)(H,9,12)
- InChI Key： XURJWYJEGGMNDL-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CCC(N)=O)N1C
Computed Properties
- Exact Mass: 186.05753213g/mol
- Monoisotopic Mass: 186.05753213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 103Ų
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M106265-25mg |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M106265-50mg |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M106265-250mg |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Chemenu | CM526405-1g |
3-(5-Mercapto-4-methyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 97% | 1g |
$431 | 2022-09-29 | |
| Enamine | EN300-13645-0.05g |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 98% | 0.05g |
$66.0 | 2023-02-09 | |
| Enamine | EN300-13645-0.1g |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 98% | 0.1g |
$98.0 | 2023-02-09 | |
| Enamine | EN300-13645-0.25g |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 98% | 0.25g |
$142.0 | 2023-02-09 | |
| Enamine | EN300-13645-0.5g |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 98% | 0.5g |
$271.0 | 2023-02-09 | |
| Enamine | EN300-13645-1.0g |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 98% | 1.0g |
$371.0 | 2023-02-09 | |
| Enamine | EN300-13645-2.5g |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide |
854137-67-0 | 98% | 2.5g |
$726.0 | 2023-02-09 |
3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
854137-67-0 (3-(4-methyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent